Cas no 29101-99-3 (Acetic acid,2,2-difluoro-2-methoxy-)

• Product Name: Acetic acid,2,2-difluoro-2-methoxy-
• CAS No: 29101-99-3
• MF: C₃H₄F₂O₃
• MW: 126.058868408203
• CID: 265810
• Update Time: 2025-07-11

Acetic acid,2,2-difluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-difluoro-2-methoxy-
• 2-(difluoromethoxy)acetic acid
• Acetic acid,difluoromethoxy
• Difluoromethoxyacetic acid
• Acetic acid, difluoromethoxy-
• 2,2-difluoro-2-methoxyacetic acid
• Acetic acid, 2,2-difluoro-2-methoxy-

• Inchi： 1S/C3H4F2O3/c1-8-3(4,5)2(6)7/h1H3,(H,6,7)
• InChI Key： KCGCXLSDRPQIHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)OC

Computed Properties

• Exact Mass: 126.01300
• Monoisotopic Mass: 126.01285
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.395
• Boiling Point: 197.4°Cat760mmHg
• Flash Point: 73.2°C
• Refractive Index: 1.352
• PSA: 46.53000
• LogP: 0.31020
• pka: 0.61±0.10(Predicted)